4-(2-oxo-2-(thiophen-2-yl)ethyl)-N-(thiophen-2-yl)piperazine-1-carboxamide
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Description
4-(2-oxo-2-(thiophen-2-yl)ethyl)-N-(thiophen-2-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C15H17N3O2S2 and its molecular weight is 335.44. The purity is usually 95%.
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Scientific Research Applications
Microwave-assisted Synthesis and Biological Activities
One study involves the microwave-assisted synthesis of hybrid molecules, including derivatives that may relate to the structural framework of 4-(2-oxo-2-(thiophen-2-yl)ethyl)-N-(thiophen-2-yl)piperazine-1-carboxamide. These compounds were screened for antimicrobial, antilipase, and antiurease activities, revealing moderate to good antimicrobial effects against test microorganisms, with specific compounds showing notable antiurease and antilipase activities (Başoğlu et al., 2013).
Decyclization and Piperazine Derivatives
Another research study investigated the decyclization of ethyl 2-[5-aryl-2-oxofuran-3(2H)-ylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylates with secondary amines, leading to the formation of N,N′-disubstituted piperazine derivatives. This highlights the chemical reactivity and potential application of piperazine structures in synthesizing complex molecules (Vasileva et al., 2018).
Anti-inflammatory and Analgesic Agents
A significant study synthesized novel derivatives aiming for anti-inflammatory and analgesic applications. Compounds with high COX-2 selectivity indices and promising analgesic and anti-inflammatory activities were identified, showcasing the therapeutic potential of structurally complex carbamides (Abu‐Hashem et al., 2020).
Heterocyclic Synthesis
Research on thiophenylhydrazonoacetates for heterocyclic synthesis presented a method to yield diverse derivatives, including pyrazole, isoxazole, and pyrimidine variants. This demonstrates the compound's utility in synthesizing a wide range of heterocyclic structures with potential biological activities (Mohareb et al., 2004).
Antimicrobial and Antiviral Activities
New urea and thiourea derivatives of piperazine doped with febuxostat were synthesized, with some showing promising antiviral against Tobacco mosaic virus (TMV) and potent antimicrobial activities. This indicates the compound's relevance in developing antiviral and antimicrobial agents (Reddy et al., 2013).
Properties
IUPAC Name |
4-(2-oxo-2-thiophen-2-ylethyl)-N-thiophen-2-ylpiperazine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O2S2/c19-12(13-3-1-9-21-13)11-17-5-7-18(8-6-17)15(20)16-14-4-2-10-22-14/h1-4,9-10H,5-8,11H2,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTVJPJJPMJYMCE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(=O)C2=CC=CS2)C(=O)NC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.